Cas no 2680674-65-9 (Tert-butyl 2-(3-nitrophenyl)morpholine-4-carboxylate)

• Product Name: Tert-butyl 2-(3-nitrophenyl)morpholine-4-carboxylate
• CAS No: 2680674-65-9
• MF: C₁₅H₂₀N₂O₅
• MW: 308.329704284668
• CID: 6061427
• PubChem ID: 165934575
• Update Time: 2025-07-25

Tert-butyl 2-(3-nitrophenyl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680674-65-9
• EN300-28291823
• tert-butyl 2-(3-nitrophenyl)morpholine-4-carboxylate
• Tert-butyl 2-(3-nitrophenyl)morpholine-4-carboxylate

• Inchi： 1S/C15H20N2O5/c1-15(2,3)22-14(18)16-7-8-21-13(10-16)11-5-4-6-12(9-11)17(19)20/h4-6,9,13H,7-8,10H2,1-3H3
• InChI Key： XSTGWGJNMYLSPD-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)CC1C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 308.13722174g/mol
• Monoisotopic Mass: 308.13722174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.6Ų

Additional information on Tert-butyl 2-(3-nitrophenyl)morpholine-4-carboxylate

Professional Introduction to Tert-butyl 2-(3-nitrophenyl)morpholine-4-carboxylate (CAS No. 2680674-65-9)

Tert-butyl 2-(3-nitrophenyl)morpholine-4-carboxylate, with the CAS number 2680674-65-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound belongs to the class of morpholine derivatives, which are known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a tert-butyl group and a nitrophenyl moiety, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The nitrophenyl substituent in Tert-butyl 2-(3-nitrophenyl)morpholine-4-carboxylate plays a crucial role in modulating the compound's electronic properties and interaction with biological targets. Nitroaromatic compounds are widely studied due to their role as pharmacophores in various therapeutic agents. The nitro group can undergo reduction to an amine, which can be further functionalized to introduce additional pharmacological properties. This versatility makes Tert-butyl 2-(3-nitrophenyl)morpholine-4-carboxylate a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel morpholine-based compounds due to their potential as scaffolds for drug discovery. Morpholine derivatives have been reported to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a tert-butyl group into the morpholine core enhances the metabolic stability and lipophilicity of the compound, which are critical factors in drug design. This modification can improve the oral bioavailability and pharmacokinetic profiles of the resulting drug candidates.

Recent studies have highlighted the importance of Tert-butyl 2-(3-nitrophenyl)morpholine-4-carboxylate in the synthesis of novel bioactive molecules. For instance, researchers have utilized this compound as a key intermediate in the preparation of small-molecule inhibitors targeting specific enzymes involved in cancer progression. The nitrophenyl group serves as a recognition element that interacts with the active site of the target enzyme, while the morpholine ring provides structural stability and enhances binding affinity. Such findings underscore the potential of this compound as a building block for next-generation therapeutics.

The synthetic pathways for Tert-butyl 2-(3-nitrophenyl)morpholine-4-carboxylate involve multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the tert-butyl group and the nitrophenyl moiety necessitates careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to achieve these objectives. These methods not only enhance efficiency but also minimize unwanted byproducts, making the synthesis more sustainable and scalable.

The pharmacological evaluation of Tert-butyl 2-(3-nitrophenyl)morpholine-4-carboxylate has revealed intriguing biological activities that warrant further investigation. Preclinical studies have demonstrated its potential as an inhibitor of kinases and other enzymes implicated in various diseases. The ability of this compound to modulate enzyme activity suggests its utility in developing treatments for conditions such as cancer, inflammation, and neurodegenerative disorders. Additionally, its morpholine core is known to enhance solubility and cell membrane permeability, which are essential properties for an effective drug candidate.

As research continues to uncover new applications for Tert-butyl 2-(3-nitrophenyl)morpholine-4-carboxylate, its significance in pharmaceutical development is likely to grow. The compound's unique structural features offer a rich foundation for designing molecules with tailored biological activities. By leveraging cutting-edge synthetic methodologies and exploring its pharmacological potential, scientists can unlock new therapeutic possibilities and contribute to advancements in medicine.

The future prospects for Tert-butyl 2-(3-nitrophenyl)morpholine-4-carboxylate are promising, with ongoing studies aimed at optimizing its synthesis and expanding its applications. Collaborative efforts between synthetic chemists and medicinal chemists will be crucial in translating laboratory findings into clinical reality. As our understanding of molecular interactions deepens, compounds like Tert-butyl 2-(3-nitrophenyl)morpholine-4-carboxylate will continue to play a pivotal role in shaping the future of drug discovery and development.